Cas no 2490344-68-6 ((2R)-2-(dimethylamino)pentanoic acid hydrochloride)

• Product Name: (2R)-2-(dimethylamino)pentanoic acid hydrochloride
• CAS No: 2490344-68-6
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD32852728
• CID: 5669538
• PubChem ID: 155821050
• Update Time: 2025-05-27

(2R)-2-(dimethylamino)pentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(dimethylamino)pentanoic acid hydrochloride
• EN300-27115469
• (2R)-2-(Dimethylamino)pentanoic acid;hydrochloride
• 2490344-68-6

• MDL： MFCD32852728
• Inchi： 1S/C7H15NO2.ClH/c1-4-5-6(7(9)10)8(2)3;/h6H,4-5H2,1-3H3,(H,9,10);1H/t6-;/m1./s1
• InChI Key： DBLQIHMVMZWPPY-FYZOBXCZSA-N
• SMILES： Cl.OC([C@@H](CCC)N(C)C)=O

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on (2R)-2-(dimethylamino)pentanoic acid hydrochloride

Comprehensive Overview of (2R)-2-(dimethylamino)pentanoic acid hydrochloride (CAS No. 2490344-68-6)

The compound (2R)-2-(dimethylamino)pentanoic acid hydrochloride (CAS No. 2490344-68-6) is a chiral derivative of pentanoic acid, featuring a dimethylamino group at the 2-position and a hydrochloride salt form. This structure makes it a valuable intermediate in pharmaceutical synthesis, particularly for designing active pharmaceutical ingredients (APIs) with enhanced stereoselectivity. The R-configuration at the chiral center is critical for its biological activity, as enantiopure compounds often exhibit superior efficacy and reduced side effects compared to racemic mixtures.

In recent years, the demand for chiral building blocks like (2R)-2-(dimethylamino)pentanoic acid hydrochloride has surged due to advancements in asymmetric synthesis and drug development. Researchers and manufacturers frequently search for "CAS 2490344-68-6 suppliers" or "chiral amino acid derivatives" to source high-purity materials for preclinical studies. The compound's role in modulating neurotransmitter analogs and peptide mimetics has also attracted attention, aligning with trends in neurodegenerative disease research and targeted therapies.

The synthesis of (2R)-2-(dimethylamino)pentanoic acid hydrochloride typically involves enantioselective methods such as asymmetric hydrogenation or enzymatic resolution. Its hydrochloride salt form improves solubility and stability, making it suitable for formulation studies. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are essential for verifying its enantiomeric purity, a key concern for regulatory compliance in pharmaceutical applications.

From an industrial perspective, scalability and cost-effectiveness are frequently discussed topics. Queries such as "large-scale production of chiral amino acids" or "green chemistry approaches for CAS 2490344-68-6" reflect the growing emphasis on sustainable manufacturing. Innovations in biocatalysis and continuous flow chemistry are being explored to optimize the synthesis of this compound, reducing waste and energy consumption.

In summary, (2R)-2-(dimethylamino)pentanoic acid hydrochloride (CAS No. 2490344-68-6) exemplifies the intersection of chiral chemistry and modern drug design. Its applications span from pharmaceutical intermediates to biochemical probes, addressing both academic and industrial needs. As the field evolves, this compound will likely remain a focal point for researchers seeking to develop next-generation therapeutics with precision and efficiency.